Cas no 67763-17-1 (bis(16-methylheptadecyl) [R(R*,R*)]-tartrate)
67763-17-1 structure
Product Name:bis(16-methylheptadecyl) [R(R*,R*)]-tartrate
CAS No:67763-17-1
MF:C40H78O6
MW:655.043734073639
CID:966902
Update Time:2023-11-19
bis(16-methylheptadecyl) [R(R*,R*)]-tartrate Chemical and Physical Properties
Names and Identifiers
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- bis(16-methylheptadecyl) [R(R*,R*)]-tartrate
- Bis(16-methylheptadecyl) (R(R*,R*))-tartrate
- bis(16-methylheptadecyl) 2,3-dihydroxybutanedioate
- Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, 1,4-bis(16-methylheptadecyl) ester
- Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, bis(16-methylheptadecyl) ester
- Diisostearyl tartrate
- CID 98118383
- (2R,3R)-2,3-Dihydroxybutanedioic acid bis(16-methylheptadecyl) ester
- Einecs 267-040-0
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- Inchi: 1S/C40H78O6/c1-35(2)31-27-23-19-15-11-7-5-9-13-17-21-25-29-33-45-39(43)37(41)38(42)40(44)46-34-30-26-22-18-14-10-6-8-12-16-20-24-28-32-36(3)4/h35-38,41-42H,5-34H2,1-4H3/t37-,38-/m1/s1
- InChI Key: ICNJXCXEKIMXOE-XPSQVAKYSA-N
- SMILES: O(C([C@@H]([C@H](C(=O)OCCCCCCCCCCCCCCCC(C)C)O)O)=O)CCCCCCCCCCCCCCCC(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 46
- Rotatable Bond Count: 37
- Complexity: 608
- XLogP3: 16.1
- Topological Polar Surface Area: 93.1
bis(16-methylheptadecyl) [R(R*,R*)]-tartrate Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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